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Chemical Identity and Key Properties

The table below summarizes the fundamental identifiers and physical characteristics of trans-

benzylideneacetone.

Property

Value /| Description

Preferred IUPAC Name

Other Common Names

CAS Registry Number

Molecular Formula

Average Mass

Physical State

Melting Point

Boiling Point

(3E)-4-Phenylbut-3-en-2-one [1] [2]

Benzalacetone, Methyl styryl ketone, trans-4-Phenyl-3-buten-2-one [1]

[2] [3]

1896-62-4 (for the trans-isomer) [3] [4] [5]

C10H100 [1] [3]

146.19 g/mol [1] [3]

Pale yellow solid [1]

39 °C to 42 °C [1] [3] [4]

260 °C to 262 °C [1] [3]
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Property Value / Description

Water Solubility 1.3 g/L (practically insoluble) [1] [3]

Solubility in Other Freely soluble in alcohol; soluble in chloroform, ether, benzene [3] [4]
Solvents

Synthesis and Chemical Reactions

The primary and most historically significant preparation of benzylideneacetone is via a Claisen-Schmidt
condensation between benzaldehyde and acetone [1] [6]. This base-catalyzed reaction is a classic example

of a carbon-carbon bond formation.

Benzaldehyde . i
1:1 Molar Ratio Benzylideneacetone
Controlled Conditions (Trans Isomer)
Acetone Reaction Mixture Excess Benzaldehyde
Prolonged Reaction | pibenzylideneacetone
> (dba)

Base Catalyst
(e.g., NaOH)

Click to download full resolution via product page
Synthesis pathway of benzylideneacetone and its derivative [1] [7].

This synthesis can be performed with common bases like sodium hydroxide (NaOH) in a water/ethanol
medium [7] [6]. A key consideration is reaction control: using a strong, non-nucleophilic base like lithium
diisopropylamide (LDA) ensures a quantitative yield of the enolate ion from acetone, leading to high

efficiency in producing the monobenzylidene product [1].

Beyond its synthesis, benzylideneacetone serves as a building block for further reactions [1] [6]:

¢ Formation of Dibenzylideneacetone (dba): It can undergo a second condensation with
benzaldehyde to form dibenzylideneacetone, a useful ligand in organometallic chemistry [1] [7].
¢ Reaction at the Ketone: The carbonyl group can form derivatives like hydrazones [1] [6].
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¢ Reaction at the Double Bond: The a,3-unsaturated system can undergo additions (e.g., with
bromine) or act as a dienophile in Diels-Alder reactions [1] [6].

e Coordination Chemistry: It reacts with Fe2(CO)s to form (benzylideneacetone)Fe(CO)s, a reagent
used to transfer the Fe(CO)s unit to other organic molecules [1].

Biological and Functional Activities

Benzylideneacetone has two primary areas of application:

¢ Biological Activity: It is identified as an inhibitor of the enzyme phospholipase A2 (PLA2) in
insects like the diamondback moth, indicating its potential relevance in agricultural or biochemical
research [5].

¢ Industrial Uses: The compound is employed as a flavoring ingredient in food and as a component
in perfumes and fragrances [1] [8].

Safety and Handling Information

Proper handling is essential due to the compound's hazardous nature. The following table summarizes the

key hazard and precautionary statements.

Hazard Category GHS Statements [4]
GHS Pictogram s GHS07 (Exclamation mark)
Signal Word Warning

| Hazard Statements | H315: Causes skin irritation. H317: May cause an allergic skin reaction. H319:
Causes serious eye irritation. H341: Suspected of causing genetic defects. H411: Toxic to aquatic life with
long lasting effects. | | Precautionary Statements | P261, P264, P271, P272, P280, P302+P352,
P305+P351+P338, P321, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, P501 [1] [4]

Additional safety specifications include a flash point of 66 °C (150 °F) [3] [4]. The compound should be
stored in a dark place, sealed and dry, under inert gas at room temperature or refrigerated (0-10°C), as it

is both light and air sensitive [4].
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Commercial Availability

Trans-benzylideneacetone is readily available from multiple chemical suppliers. The table below lists

examples for reference.

Supplier Purity Package Size Price (USD)
TCI Chemicals [4] >98.0% (GC) 25¢g $21
Sigma-Aldrich [3] >99% 50¢g $67.7
TargetMol [9] 97.48% 29 $33

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.

2.

Benzylideneacetone - Wikipedia [en.wikipedia.org]

Benzylideneacetone | CLOH100 [chemspider.com]

. trans-4-Phenyl-3-buten-2-one | 1896-62-4 [chemicalbook.com]
. trans-Benzalacetone 1896-62-4 [tcichemicals.com]

. ZFIN ChEBI: trans-benzylideneacetone [zfin.org]

. Benzylideneacetone [chemeurope.com]

. Dibenzylideneacetone - Wikipedia [en.wikipedia.org]

. trans-Benzylideneacetone | Phospholipase [targetmol.com]

. benzylidene acetone 4-phenyl-3-buten-2-one [thegoodscentscompany.com]

© 2026 Smolecule. All rights reserved. 4/5

Tech Support


https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/P0163
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6119481.htm
https://www.targetmol.com/compound/trans-benzylideneacetone
https://www.smolecule.com/products/s588542?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Benzylideneacetone
https://www.chemspider.com/Chemical-Structure.21106584.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6119481.htm
https://www.tcichemicals.com/US/en/p/P0163
https://zfin.org/CHEBI:78399
https://www.chemeurope.com/en/encyclopedia/Benzylideneacetone.html
https://en.wikipedia.org/wiki/Dibenzylideneacetone
https://www.thegoodscentscompany.com/data/rw1019511.html
https://www.targetmol.com/compound/trans-benzylideneacetone
https://www.smolecule.com/products/s588542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

To cite this document: Smolecule. [benzylideneacetone E-isomer trans configuration]. Smolecule,

[2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b588542#benzylideneacetone-e-isomer-trans-configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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